Cas no 54090-42-5 (4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride)
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride
- 4-chloro-2-(trifluoromethyl)Benzenesulfonyl chloride
- 4-Chloro-2-(trifluoromethyl)-benzenesulfonyl chloride
- 4-CHLORO-2-(TRIFLUOROMETHYL)BENZENESULPHONYL CHLORIDE
- 2-Trifluormethyl-4-chlorbenzolsulfonylchlorid
- 2-trifluoromethyl-4-chlorobenzenesulfonyl chloride
- AC1MVXPN
- AC1Q4IWL
- AG-A-73379
- ANW-46346
- CTK4J9538
- 2-trifluoromethyl-4-chlorobenzenesulfonylchloride
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- MDL: MFCD04638751
- Inchi: 1S/C7H3Cl2F3O2S/c8-4-1-2-6(15(9,13)14)5(3-4)7(10,11)12/h1-3H
- InChI Key: DQKPVVIVMURTDM-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(=CC=1C(F)(F)F)Cl)(=O)=O
Computed Properties
- Exact Mass: 277.91839
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 34.14
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 037887-1g |
4-Chloro-2-trifluoromethylbenzenesulfonyl chloride |
54090-42-5 | 95% | 1g |
£68.00 | 2022-03-01 | |
| Fluorochem | 037887-5g |
4-Chloro-2-trifluoromethylbenzenesulfonyl chloride |
54090-42-5 | 95% | 5g |
£228.00 | 2022-03-01 | |
| Fluorochem | 037887-25g |
4-Chloro-2-trifluoromethylbenzenesulfonyl chloride |
54090-42-5 | 95% | 25g |
£793.00 | 2022-03-01 | |
| Chemenu | CM308981-10g |
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride |
54090-42-5 | 95% | 10g |
$431 | 2021-06-16 | |
| Chemenu | CM308981-25g |
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride |
54090-42-5 | 95% | 25g |
$822 | 2021-06-16 | |
| TRC | C432925-100mg |
4-Chloro-2-(trifluoromethyl)benzenesulphonyl chloride |
54090-42-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C432925-250mg |
4-Chloro-2-(trifluoromethyl)benzenesulphonyl chloride |
54090-42-5 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C432925-500mg |
4-Chloro-2-(trifluoromethyl)benzenesulphonyl chloride |
54090-42-5 | 500mg |
$110.00 | 2023-05-18 | ||
| TRC | C432925-1g |
4-Chloro-2-(trifluoromethyl)benzenesulphonyl chloride |
54090-42-5 | 1g |
$150.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RR077-50mg |
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride |
54090-42-5 | 95% | 50mg |
¥79.0 | 2022-09-28 |
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride Suppliers
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride
Research Brief on 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 54090-42-5) in Chemical Biology and Pharmaceutical Applications
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 54090-42-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of sulfonamide-based pharmaceuticals. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the design of enzyme inhibitors, antimicrobial agents, and other therapeutic molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride as a precursor for the development of novel carbonic anhydrase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against human carbonic anhydrase IX, a target implicated in cancer progression. The researchers employed X-ray crystallography to elucidate the binding modes of these derivatives, revealing critical interactions with the enzyme's active site. These findings underscore the compound's potential in oncology drug discovery.
Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized to synthesize sulfonylurea analogs with enhanced antimicrobial properties. The study identified several derivatives with broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies suggested that these compounds disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance. The research team also noted the compound's favorable pharmacokinetic profile, which could facilitate its development into clinically viable agents.
Beyond its antimicrobial and anticancer applications, 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride has also been investigated in the context of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience described its use in the synthesis of small-molecule modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The study reported that sulfonamide derivatives derived from this compound effectively reduced tau fibrillization in vitro, suggesting potential therapeutic benefits for neurodegenerative disorders. Further in vivo studies are underway to validate these findings.
From a synthetic chemistry perspective, recent innovations have focused on optimizing the production and functionalization of 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride. A 2023 Organic Process Research & Development article detailed a scalable, high-yield synthesis route that minimizes hazardous byproducts, addressing both economic and environmental concerns. The study also introduced novel catalytic systems to enhance the compound's reactivity in downstream applications, paving the way for its broader use in industrial and academic settings.
In conclusion, 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 54090-42-5) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its versatility in drug design, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool for addressing unmet medical needs. Future research directions may include exploring its applications in targeted drug delivery systems and combination therapies, as well as further elucidating its mechanistic roles in disease pathways.
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